Cas no 1217015-88-7 (N-(2-Fluoro-6-nitrophenyl)guanidine)

• Product Name: N-(2-Fluoro-6-nitrophenyl)guanidine
• CAS No: 1217015-88-7
• MF: C₇H₇FN₄O₂
• MW: 198.154484033585
• CID: 4686688
• Update Time: 2025-08-05

N-(2-Fluoro-6-nitrophenyl)guanidine Chemical and Physical Properties

Names and Identifiers

• N-(2-Fluoro-6-nitrophenyl)guanidine
• 1-(2-Fluoro-6-nitrophenyl)guanidine
• SBB055356
• amino(6-fluoro-2-nitrophenyl)carboxamidine

• Inchi： 1S/C7H7FN4O2/c8-4-2-1-3-5(12(13)14)6(4)11-7(9)10/h1-3H,(H4,9,10,11)
• InChI Key： MERXMJGQRGBGLJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1/N=C(\N)/N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• Topological Polar Surface Area: 110

Additional information on N-(2-Fluoro-6-nitrophenyl)guanidine

N-(2-Fluoro-6-nitrophenyl)guanidine: An Overview of a Promising Compound in Chemical and Pharmaceutical Research

N-(2-Fluoro-6-nitrophenyl)guanidine (CAS No. 1217015-88-7) is a compound that has garnered significant attention in the fields of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its guanidine and nitro functionalities, has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic uses.

The molecular structure of N-(2-Fluoro-6-nitrophenyl)guanidine consists of a guanidine group attached to a 2-fluoro-6-nitrophenyl ring. The presence of the nitro group imparts strong electron-withdrawing properties, while the guanidine group contributes to the compound's basicity and hydrogen-bonding capabilities. These features make it an interesting candidate for various chemical reactions and biological interactions.

Recent research has focused on the potential of N-(2-Fluoro-6-nitrophenyl)guanidine in the development of new therapeutic agents. One notable area of investigation is its activity as an antimicrobial agent. Studies have shown that compounds with similar guanidine and nitro functionalities exhibit potent antibacterial and antifungal properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N-(2-Fluoro-6-nitrophenyl)guanidine effectively inhibited the growth of several pathogenic bacteria, including Staphylococcus aureus and Pseudomonas aeruginosa.

In addition to its antimicrobial properties, N-(2-Fluoro-6-nitrophenyl)guanidine has also been explored for its potential as an anti-inflammatory agent. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Research has indicated that compounds with guanidine groups can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines. A study published in the Inflammation Research journal reported that N-(2-Fluoro-6-nitrophenyl)guanidine reduced inflammation in a murine model of arthritis, suggesting its potential as a therapeutic agent for inflammatory diseases.

The pharmacokinetic properties of N-(2-Fluoro-6-nitrophenyl)guanidine have also been investigated to assess its suitability for drug development. Studies have shown that it exhibits good solubility and stability, which are crucial factors for effective drug delivery. Furthermore, preliminary toxicity studies have indicated that it has a favorable safety profile, with no significant adverse effects observed at therapeutic concentrations.

In the context of drug discovery, high-throughput screening (HTS) techniques have been employed to identify compounds with promising biological activities. N-(2-Fluoro-6-nitrophenyl)guanidine has been identified as a hit compound in several HTS campaigns targeting various disease-related targets. For example, it has shown activity against enzymes involved in neurodegenerative diseases, such as Alzheimer's disease, by inhibiting beta-secretase (BACE1). This finding opens up new avenues for the development of novel therapeutic strategies for these debilitating conditions.

The synthetic accessibility of N-(2-Fluoro-6-nitrophenyl)guanidine is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the reaction of 2-fluoro-6-nitrobenzene with guanidine hydrochloride in the presence of a base, such as sodium hydroxide or potassium carbonate. The optimization of these synthetic methods has facilitated large-scale production, making it more feasible for preclinical and clinical studies.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs before they can be approved for use in patients. While no clinical trials specifically involving N-(2-Fluoro-6-nitrophenyl)guanidine have been reported to date, preclinical studies have provided promising results that warrant further investigation. The compound's ability to target multiple disease pathways makes it a versatile candidate for various therapeutic applications.

In conclusion, N-(2-Fluoro-6-nitrophenyl)guanidine (CAS No. 1217015-88-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, combined with favorable pharmacokinetic properties and synthetic accessibility, make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical utility.